![molecular formula C16H13BrFNO2 B4936489 3-bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzonitrile](/img/structure/B4936489.png)
3-bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzonitrile
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Overview
Description
3-bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzonitrile, commonly known as 'BFB', is a chemical compound used in scientific research. It is a potent inhibitor of the enzyme protein kinase B (Akt), which plays a crucial role in cell survival, proliferation, and apoptosis. Akt is often overexpressed in cancer cells, making it an attractive target for cancer therapy.
Mechanism of Action
BFB inhibits 3-bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzonitrile by binding to its pleckstrin homology (PH) domain, preventing its translocation to the plasma membrane and subsequent activation. This compound activation is necessary for the phosphorylation of downstream targets involved in cell survival and proliferation. By inhibiting this compound, BFB induces apoptosis in cancer cells and inhibits their growth.
Biochemical and Physiological Effects:
BFB has been shown to induce apoptosis in various cancer cell lines, including breast, prostate, and lung cancer. It also inhibits tumor growth in animal models of breast and prostate cancer. BFB has been shown to affect glucose metabolism, leading to decreased glucose uptake and glycolysis in cancer cells. It also inhibits cell migration and angiogenesis, suggesting potential anti-metastatic effects.
Advantages and Limitations for Lab Experiments
BFB is a potent and selective inhibitor of 3-bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzonitrile, making it an attractive tool for studying the role of this compound in various cellular processes and diseases. However, BFB has poor solubility in water, making it challenging to use in in vivo experiments. It also has a short half-life, requiring frequent dosing in animal models.
Future Directions
For BFB include improving its solubility and pharmacokinetic properties for in vivo studies. BFB may also be used in combination with other inhibitors or chemotherapeutic agents to enhance its anti-cancer effects. Further studies are needed to elucidate the mechanisms underlying BFB's effects on glucose metabolism, cell migration, and angiogenesis. BFB may also have potential applications in other diseases, such as diabetes and cardiovascular disease, where 3-bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzonitrile plays a role.
Synthesis Methods
The synthesis of BFB involves the reaction of 3-bromo-5-ethoxy-4-hydroxybenzonitrile with 4-fluorobenzyl alcohol in the presence of a base catalyst such as potassium carbonate. The reaction proceeds via an etherification reaction, resulting in the formation of BFB as a white solid with a high yield.
Scientific Research Applications
BFB has been extensively used in scientific research as a potent inhibitor of 3-bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzonitrile. It has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. BFB has also been used to study the role of this compound in various cellular processes, including glucose metabolism, cell migration, and angiogenesis.
properties
IUPAC Name |
3-bromo-5-ethoxy-4-[(4-fluorophenyl)methoxy]benzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BrFNO2/c1-2-20-15-8-12(9-19)7-14(17)16(15)21-10-11-3-5-13(18)6-4-11/h3-8H,2,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXASFQQBQOZGKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C#N)Br)OCC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BrFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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